Cas no 1407543-00-3 (3-(2-chloro-6-methylpyridin-3-yl)propanal)

• Product Name: 3-(2-chloro-6-methylpyridin-3-yl)propanal
• CAS No: 1407543-00-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6165051
• PubChem ID: 89180172
• Update Time: 2025-05-20

3-(2-chloro-6-methylpyridin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylpyridin-3-yl)propanal
• EN300-1969267
• 1407543-00-3
• SCHEMBL13825152

• Inchi： 1S/C9H10ClNO/c1-7-4-5-8(3-2-6-12)9(10)11-7/h4-6H,2-3H2,1H3
• InChI Key： BKSYCKQWLIVQHO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)CCC=O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-(2-chloro-6-methylpyridin-3-yl)propanal

Professional Introduction to 3-(2-chloro-6-methylpyridin-3-yl)propanal (CAS No. 1407543-00-3)

3-(2-chloro-6-methylpyridin-3-yl)propanal, with the chemical identifier CAS No. 1407543-00-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a pyridine core substituted with a chloro group at the 2-position and a methyl group at the 6-position, linked to a propanal moiety. The unique structural configuration of this compound makes it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacophores. The presence of the< strong>chloro substituent enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are pivotal in drug development. Additionally, the< strong>methyl group at the 6-position influences the electronic properties of the ring, affecting its interaction with biological targets. The aldehyde functionality at the 3-position provides a reactive site for further derivatization, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives. These compounds have demonstrated efficacy in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The< strong>3-(2-chloro-6-methylpyridin-3-yl)propanal serves as a versatile building block for synthesizing such agents. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in disease pathways.

The synthesis of< strong>3-(2-chloro-6-methylpyridin-3-yl)propanal typically involves multi-step organic transformations starting from commercially available pyridine precursors. One common approach involves chlorination and methylation of the pyridine ring followed by formylation at the 3-position. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it possible to produce high-purity< strong>CAS No. 1407543-00-3. These advancements are crucial for ensuring that subsequent pharmaceutical applications are based on materials with minimal impurities.

The< strong>aldehyde group in< strong>3-(2-chloro-6-methylpyridin-3-yl)propanal is particularly interesting from a synthetic perspective. Aldehydes are versatile functional groups that can undergo condensation reactions with amino acids, heterocycles, and other nucleophiles to form Schiff bases and other complex structures. These derivatives often exhibit enhanced biological activity and have been explored as potential drugs or drug candidates.

In clinical research, compounds derived from< strong>CAS No. 1407543-00-3 have shown promise in preclinical studies. For example, derivatives of this compound have been investigated for their anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, there is evidence suggesting that these derivatives may have neuroprotective effects, making them relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The< strong>molecular recognition capabilities of pyridine-based compounds are another area where< strong>3-(2-chloro-6-methylpyridin-3-yl)propanal plays a crucial role. The pyridine ring can interact with metal ions through coordination bonds, which is exploited in designing metal-binding drugs for treating metalloprotein-related diseases. Furthermore, the presence of electron-withdrawing groups like chlorine enhances binding affinity to certain biological targets, improving drug efficacy.

The pharmaceutical industry continues to explore new synthetic strategies to optimize the production of< strong>CAS No. 1407543-00-3. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to enhance reaction rates and yields while minimizing waste generation. These green chemistry approaches align with global efforts to make drug development more sustainable and environmentally friendly.

The future prospects for< strong>CAS No. 1407543-00-3 appear promising as ongoing research uncovers new applications and synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with improved pharmacological profiles. As our understanding of biological systems grows, so too will the demand for specialized intermediates like< strong>3-(2-chloro-6-methylpyridin-3-yl)propanal.